Cas no 1805122-23-9 (Methyl 4-amino-3-cyanopyridine-2-acetate)

• Product Name: Methyl 4-amino-3-cyanopyridine-2-acetate
• CAS No: 1805122-23-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4899706
• Update Time: 2025-06-12

Methyl 4-amino-3-cyanopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-cyanopyridine-2-acetate

• Inchi： 1S/C9H9N3O2/c1-14-9(13)4-8-6(5-10)7(11)2-3-12-8/h2-3H,4H2,1H3,(H2,11,12)
• InChI Key： LQJJZBIWSMRCAE-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(C#N)=C(C=CN=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.3
• Topological Polar Surface Area: 89

Additional information on Methyl 4-amino-3-cyanopyridine-2-acetate

Methyl 4-amino-3-cyanopyridine-2-acetate (CAS No. 1805122-23-9): A Comprehensive Overview

Methyl 4-amino-3-cyanopyridine-2-acetate (CAS No. 1805122-23-9) is a versatile compound with significant potential in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents.

The chemical structure of Methyl 4-amino-3-cyanopyridine-2-acetate consists of a pyridine ring with an amino group at the 4-position, a cyano group at the 3-position, and a methyl ester at the 2-position. This arrangement imparts specific chemical properties that make it an attractive candidate for further investigation and development.

Recent studies have highlighted the importance of Methyl 4-amino-3-cyanopyridine-2-acetate in the context of drug discovery. One notable area of research involves its potential as a lead compound for the development of new anti-inflammatory drugs. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, Methyl 4-amino-3-cyanopyridine-2-acetate has also shown promise in the field of cancer research. Preliminary studies have indicated that this compound can selectively target and inhibit cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for potential anticancer drugs, as it can reduce side effects associated with traditional chemotherapy. A recent study published in Cancer Research demonstrated that Methyl 4-amino-3-cyanopyridine-2-acetate induced apoptosis in various cancer cell lines, including those resistant to conventional treatments.

In addition to its therapeutic applications, Methyl 4-amino-3-cyanopyridine-2-acetate has been explored for its use as a synthetic intermediate in organic synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel compounds with improved pharmacological profiles, including enhanced potency and reduced toxicity.

The synthesis of Methyl 4-amino-3-cyanopyridine-2-acetate has been extensively studied, and several efficient synthetic routes have been reported. One common method involves the reaction of 4-amino-3-cyanopyridine with methyl bromoacetate under basic conditions. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. The ease of synthesis and availability of starting materials make this compound accessible for large-scale production.

The physical and chemical properties of Methyl 4-amino-3-cyanopyridine-2-acetate are well-documented. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions. Its stability under different pH conditions and temperatures has also been evaluated, ensuring its reliability in both laboratory and industrial settings.

In conclusion, Methyl 4-amino-3-cyanopyridine-2-acetate (CAS No. 1805122-23-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammation, cancer, and other diseases. Ongoing research continues to uncover new applications and optimize its use in various fields, underscoring its importance as a valuable tool in modern drug discovery.